Cas no 100-76-5 (Quinuclidine)

• Product Name: Quinuclidine
• CAS No: 100-76-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD00006690
• CID: 35111
• PubChem ID: 24851837
• Update Time: 2024-11-04

Quinuclidine Chemical and Physical Properties

Names and Identifiers

• Quinuclidine
• 1-Azabicyclo[2.2.2]octane
• CHINUCLIDIN QUINUCLIDINE 1-AZABICYCLO[2.2.2]OCTANE
• ABCO
• Chinuclidin
• 1,4-ethanopiperidine
• 1,4-ETHYLENEPIPERIDINE
• 1-Azabicyclo[2.2.2]octan
• 1,4-ethylidinepiperidine
• 4-Azabicyclo[2.2.2]octane
• Quinuclidine, 97+%
• 1-Azabicyclo(2.2.2)octane
• XFX99FC5VI
• SBYHFKPVCBCYGV-UHFFFAOYSA-N
• quinuclidine,1-Azabicyclo[2.2.2]octane
• quinuclidinehydrochloride
• Quinuclidine, 97%
• azabicyclo[2.2.2]octane
• DSSTox_RID_97282
• DSSTox_CID_31396
• DSSTox_GSID_57607
• 1-azabicyclo[2,2,2]octane
• 1-Azo
• QUINUCLIDINE [MI]
• AKOS015840987
• Quinuclidines
• UNII-XFX99FC5VI
• InChI=1/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H
• NCGC00253728-01
• DTXCID0031396
• EINECS 202-887-1
• CHEMBL1209648
• CS-W013663
• Q0062
• CHEBI:38420
• Q1864086
• MFCD00006690
• DTXSID2057607
• AS-31127
• CAS-100-76-5
• 100-76-5
• J-000219
• SR-01000944922-1
• Tox21_113847
• SY046764
• SCHEMBL18960
• AMY22548
• 1-Azoniabicyclo[2.2.2]Octane
• BRD-K84257395-001-01-1
• PDSP2_000403
• NSC-168431
• SCHEMBL11328296
• BDBM50416495
• A903281
• NS00023002
• 4-nitrophenylacrylate
• SR-01000944922
• FT-0631529
• PDSP1_000405
• SCHEMBL25118167
• 1-azabicyclo(2.2.2)octane;quinuclidine
• DB-007846
• 1-azabicyclo[2.2.2]octane;quinuclidine
• 4-Azabicyclo(2.2.2)octane

• MDL： MFCD00006690
• Inchi： 1S/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H2
• InChI Key： SBYHFKPVCBCYGV-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)CC2

Computed Properties

• Exact Mass: 111.10500
• Monoisotopic Mass: 111.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 0.8928 (rough estimate)
• Melting Point: 157-160 °C (lit.)
• Boiling Point: 198.35°C (rough estimate)
• Flash Point: STABILITY
• Refractive Index: 1.4500 (estimate)
• Solubility: H2O: very slightly soluble
• Water Partition Coefficient: Soluble in alcohol, diethyl ether, water and organic solvents.
• PSA: 3.24000
• LogP: 1.04000
• Merck: 8081
• Vapor Pressure: 1.5 mmHg ( 20 °C)
• Sensitiveness: Air Sensitive

Quinuclidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H310-H315-H318
• Warning Statement： P280-P301 + P310-P302 + P350-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-38-41
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：2-10
• RTECS：CL5594625
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R24/25; R38; R41
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds